Cas no 851863-73-5 (2-(benzylsulfanyl)-1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851863-73-5
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 6091738
• PubChem ID: 3582003
• Update Time: 2023-12-13

2-(benzylsulfanyl)-1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl](3,5-dimethylphenyl)-
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,5-dimethylphenyl)methanone
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3,5-dimethylphenyl)methanone
• CCG-286459
• 851863-73-5
• AKOS024588476
• F0630-0196

• Inchi： 1S/C19H20N2OS/c1-14-10-15(2)12-17(11-14)18(22)21-9-8-20-19(21)23-13-16-6-4-3-5-7-16/h3-7,10-12H,8-9,13H2,1-2H3
• InChI Key： LIJDYVBBNNMBEA-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2)=NCC1)(C1=CC(C)=CC(C)=C1)=O

Computed Properties

• Exact Mass: 324.12963444g/mol
• Monoisotopic Mass: 324.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 496.2±55.0 °C(Predicted)
• pka: 1.76±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives